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Compound of Interest

Compound Name: 3-Carbazol-9-yl-propionic acid

Cat. No.: B1296237

Essential Safety and Handling Guide for 3-
Carbazol-9-yl-propionic acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 3-
Carbazol-9-yl-propionic acid (CAS No. 6622-54-4). Adherence to these procedures is
essential to ensure laboratory safety and minimize exposure risks. The information herein is
compiled to provide procedural, step-by-step guidance for all operational stages involving this
compound.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Carbazol-9-yl-propionic acid is classified with the following hazards:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]
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e H335: May cause respiratory irritation.[1][2]

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion. The
selection of appropriate Personal Protective Equipment (PPE) is the first and most critical line

of defense.
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PPE Category

Specification

Standard Compliance
(Examples)

Respiratory Protection

For handling powders outside
of a certified chemical fume
hood, a NIOSH-approved N95
dust mask or a half-face
respirator with P100 particulate
filters is required to prevent

inhalation of the powder.

NIOSH 42 CFR 84/ EN 149

Eye and Face Protection

Chemical splash goggles are
mandatory to protect against
dust particles and potential
splashes.[3][4][5] For
procedures with a higher risk
of splashing, a face shield
should be worn in addition to
goggles.[5][6][7] Standard
safety glasses with side

shields are not sufficient.[3][5]

ANSI Z87.1/ EN 166

Hand Protection

Chemical-resistant gloves are
required. Nitrile gloves are a
suitable choice for protection
against incidental contact with
this type of chemical solid.[8]
[9][10] Always inspect gloves
for tears or punctures before
use and change them
immediately if contaminated.
[10] For prolonged contact,
consider thicker, chemical-

resistant gloves.

ASTM F739 / EN ISO 374

Body Protection

A laboratory coat is mandatory.
For larger quantities or when
there is a significant risk of

contamination, chemical-

N/A
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resistant coveralls made of
materials like polyethylene-
coated fabric should be worn.
[11][12][13] Ensure clothing
provides full coverage,
including long sleeves.[7]
Closed-toe shoes are required

at all times.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 3-Carbazol-9-yl-propionic acid.
1. Preparation and Engineering Controls:

» Ensure all work with the solid compound is conducted in a certified chemical fume hood to
minimize inhalation exposure.[14][15]

« Verify the functionality of the fume hood before commencing work.

o Locate the nearest eyewash station and safety shower and ensure the access path is clear.
[15]

o Prepare all necessary equipment, including spatulas, weighing paper, and sealable
containers, within the fume hood to avoid unnecessary movement of the chemical.

2. Weighing and Solution Preparation:
e Don all required PPE as specified in the table above.

» When weighing the powder, perform the task within the fume hood or a ventilated balance
enclosure to contain any airborne particles.[16]

e Handle the compound gently to avoid creating dust.

« If preparing a solution, add the solid to the solvent slowly. If the solvent is volatile, ensure this
is also done within the fume hood.
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3. Post-Handling:

After handling, decontaminate the work area with an appropriate solvent and then soap and

water.

Carefully remove and dispose of gloves as described in the disposal plan.

Wash hands thoroughly with soap and water after removing PPE.[15]

Disposal Plan: Managing Chemical Waste

Proper segregation and disposal of waste contaminated with 3-Carbazol-9-yl-propionic acid
are critical to prevent environmental contamination and ensure regulatory compliance.[17]
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Waste Stream

Collection and Labeling

Disposal Procedure

Solid Waste

Collect all contaminated solid
waste, including used gloves,
weighing paper, and paper
towels, in a dedicated, leak-
proof, and clearly labeled
hazardous waste container.
The label must read
"Hazardous Waste" and
include the chemical name.[18]
[19]

The sealed container must be
disposed of through an
approved hazardous waste
management service. Do not
mix with general laboratory

trash.

Ligquid Waste (Solutions)

Collect any solutions
containing 3-Carbazol-9-yl-
propionic acid in a separate,
sealed, and clearly labeled
hazardous waste container.
Ensure the container is
compatible with the solvent

used.

The container should be stored
in a designated satellite
accumulation area until it is
collected by a certified
hazardous waste disposal
company.[20] Do not pour
down the drain.[15][18]

Contaminated Labware

Reusable labware (e.g.,
glassware) should be
decontaminated by rinsing with
a suitable solvent in a
chemical fume hood. The
solvent rinse must be collected
as hazardous waste.[18] After
the solvent rinse, the labware
can be washed with soap and

water.

The collected solvent rinse
should be added to the liquid
hazardous waste container.

Empty Original Containers

The original container must be
triple-rinsed with a suitable
solvent. The rinsate must be
collected as hazardous waste.
[18][21]

After triple-rinsing, the
container can be disposed of
in the regular trash, and any
labels indicating hazards
should be defaced.[21]
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Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(9H-carbazol-9-yl)propanoic acid | C15H13NO2 | CID 219301 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. chemical-label.com [chemical-label.com]
. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]

. lindstromgroup.com [lindstromgroup.com]

2
3
4
5. Eye Protection in Laboratory Spaces | Environment, Health and Safety [ehs.cornell.edu]
6. ehs.wisc.edu [ehs.wisc.edu]

7. trimaco.com [trimaco.com]

8

. How To Choose The Right chemical resistant Gloves — A Buyer’s Guide - Blog
[droppe.com]

9. safety.fsu.edu [safety.fsu.edu]

10. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
11. creativesafetysupply.com [creativesafetysupply.com]

12. Need Chemical Protective Clothing? See Our Varied Range | Seton [seton.co.uk]
13. 700 Blocked [magidglove.com]

14. uwlax.edu [uwlax.edu]

15. gz-supplies.com [gz-supplies.com]

16. tmi.utexas.edu [tmi.utexas.edu]

17. danielshealth.com [danielshealth.com]

18. campussafety.lehigh.edu [campussafety.lehigh.edu]

19. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

20. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1296237?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/219301
https://pubchem.ncbi.nlm.nih.gov/compound/219301
https://chemical-label.com/en/ghs/print-clp/6622-54-4/3-9h-carbazol-9-ylpropanoic-acid
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://lindstromgroup.com/in/articles/essential-guide-to-eye-protection-goggles-for-laboratory-safety-choosing-the-right-gear-for-your-needs/
https://ehs.cornell.edu/research-safety/general-laboratory-safety/eye-protection-laboratory-spaces
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2022/11/Choosing-Protective-Eyewear_10-20-2022.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://droppe.com/blog/article/how-to-choose-the-right-chemical-resistant-gloves-a-buyers-guide/
https://droppe.com/blog/article/how-to-choose-the-right-chemical-resistant-gloves-a-buyers-guide/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://www.creativesafetysupply.com/ppe/chemical-resistant-gloves-and-clothing/
https://www.seton.co.uk/ppe-1/protective-clothing/chemical-resistant-clothing
https://www.magidglove.com/store/safety-clothing/chemical-protection-clothing
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://tmi.utexas.edu/images/pdfs/sop-nanomaterials-powder-form.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 21.vumc.org [vumc.org]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-Carbazol-
9-yl-propionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296237#personal-protective-equipment-for-
handling-3-carbazol-9-yl-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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